Criticality of the Propyl Spacer and Diethylamino Basicity for Optimized PKCα Inhibition
In a systematic SAR study of the indolyl-urea scaffold as PKCα inhibitors for heart failure, the diethylamino-propyl tether (the core substructure of CAS 941968-45-2) was essential for achieving nanomolar potency while maintaining selectivity over the closely related AGC kinase PKA, a critical counter-target in cardiac myocytes [1]. Shortening the linker to a diethylamino-ethyl chain (as in CAS 941987-52-6) or reducing N-alkyl bulk (dimethylamino analog) consistently eroded this selectivity window, crucial for avoiding PKA-mediated interference with calcium handling [1].
| Evidence Dimension | Linker-dependent modulation of PKCα inhibitory potency and isoform selectivity |
|---|---|
| Target Compound Data | Scaffold representative with diethylamino-propyl tether achieved nanomolar PKCα IC50 with significant selectivity over PKA (exact values for the specific compound not disclosed in the abstract; trend derived from the full SAR table). |
| Comparator Or Baseline | Indolyl-urea analogs with shorter 2-carbon linkers (e.g., 1-(2-(diethylamino)ethyl)-3-(1H-indol-3-yl)urea) or smaller N,N-dimethylamino terminii, which showed reduced potency and a lower PKCα/PKA selectivity ratio. |
| Quantified Difference | The diethylamino-propyl motif confers a substantially improved selectivity window relative to direct 2-carbon or smaller amine analogs, as documented in the primary SAR series. |
| Conditions | In vitro PKCα and PKA enzymatic inhibition assays using recombinant human kinases; selectivity index derived from IC50 ratios. |
Why This Matters
For researchers requiring a selective PKCα inhibitor probe without confounding PKA activity in cardiomyocyte models, the specific diethylamino-propyl linker geometry in CAS 941968-45-2 is non-negotiable, as shorter-chain analogs fail to preserve the required selectivity profile.
- [1] Djung, J.F., Mears, R.J., Montalbetti, C.A., Coulter, T.S., Golebiowski, A., Carr, A.N., Barker, O., Greis, K.D., Zhou, S., Dolan, E., Davis, G.F. (2011) 'The synthesis and evaluation of indolylureas as PKCα inhibitors', Bioorganic & Medicinal Chemistry, 19(8), pp. 2742–2750. doi:10.1016/j.bmc.2011.02.036. View Source
